4-Bromomethyl-2-cyanobiphenyl
Cat. No. B3251582
Key on ui cas rn:
210037-90-4
M. Wt: 272.14 g/mol
InChI Key: LQPCAPMUDDPGHJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06077853
Procedure details
5-Hydroxymethyl-biphenyl-2-carbonitrile from step 3 (1.3 g, 6.2 mmol) was dissolved in THF (31 ml) and treated with Ph3P (2.4 g, 9.3 mmol) followed by CBr4 (3 g, 9.3 mmol). The reaction was mixture stirred at room temp. for 16 hours. The solvent was removed in vacuo and the residue was purified by flash chromatography (10% EtOAc/Hexane) to yield the desired product.
Name
5-Hydroxymethyl-biphenyl-2-carbonitrile
Quantity
1.3 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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O[CH2:2][C:3]1[CH:4]=[C:5]([C:15]#[N:16])[C:6]([C:9]2[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=2)=[CH:7][CH:8]=1.C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.C(Br)(Br)(Br)[Br:37]>C1COCC1>[Br:37][CH2:2][C:3]1[CH:4]=[C:5]([C:15]#[N:16])[C:6]([C:9]2[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=2)=[CH:7][CH:8]=1
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Inputs
Step One
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Name
|
5-Hydroxymethyl-biphenyl-2-carbonitrile
|
|
Quantity
|
1.3 g
|
|
Type
|
reactant
|
|
Smiles
|
OCC=1C=C(C(=CC1)C1=CC=CC=C1)C#N
|
|
Name
|
|
|
Quantity
|
31 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
|
Step Two
|
Name
|
|
|
Quantity
|
2.4 g
|
|
Type
|
reactant
|
|
Smiles
|
C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3
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Step Three
|
Name
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|
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Quantity
|
3 g
|
|
Type
|
reactant
|
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Smiles
|
C(Br)(Br)(Br)Br
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
stirred at room temp. for 16 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The solvent was removed in vacuo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the residue was purified by flash chromatography (10% EtOAc/Hexane)
|
Outcomes
Product
Details
Reaction Time |
16 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrCC=1C=C(C(=CC1)C1=CC=CC=C1)C#N
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Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
